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Compound of Interest

Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108 Get Quote

Application Notes and Protocols: 2-
Hydroxymethylene ethisterone
For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylene ethisterone (CAS No. 2787-02-2) is a steroid and a derivative of

Danazol.[1][2] It is also known as (17α)-17-Hydroxy-2-(hydroxymethylene)-pregn-4-en-20-yn-3-

one or 17-Ethynyl-2-(hydroxymethylene)-testosterone.[3][4] This document provides detailed

guidelines for the proper storage and handling of 2-Hydroxymethylene ethisterone to ensure

its stability, purity, and the safety of laboratory personnel. Due to the limited specific safety and

handling data for this compound, the following recommendations are also based on the safety

profile of its parent compound, ethisterone, and general best practices for handling steroid

compounds in a research setting.
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Property Value Source

CAS Number 2787-02-2 [1][3][4]

Molecular Formula C₂₂H₂₈O₃ [3][4]

Molecular Weight 340.46 g/mol [3][4]

Appearance
White to off-white solid

(inferred from ethisterone)
[5]

Purity >95% (HPLC) [6]

Solubility

Insoluble in water. Soluble in

DMSO and Ethanol (inferred

from ethisterone).

[7]

Storage and Stability
Proper storage is critical to maintain the integrity of 2-Hydroxymethylene ethisterone.

Storage Conditions
Parameter Recommendation Justification

Temperature Store at 2°C - 8°C.[3][8]
To minimize degradation and

maintain chemical stability.

Atmosphere

Store in a tightly sealed

container in a dry, well-

ventilated place.[9]

To protect from moisture and

atmospheric contaminants.

Light

Protect from direct sunlight

(inferred from general steroid

handling).[10]

To prevent light-induced

degradation.

Long-term Storage

For long-term storage,

consider storage at -20°C,

especially for solutions.[7]

Steroid hormones in plasma

have been shown to be stable

for over 10 years at -25°C.[11]

Stability Profile
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While specific stability data for 2-Hydroxymethylene ethisterone is not readily available,

steroids as a class can be susceptible to degradation under certain conditions. Factors that can

affect stability include temperature, pH, light, and the presence of oxidizing agents.[12] For

solutions, it is recommended to use them within one month when stored at -20°C to prevent

loss of potency.[7] Aliquoting stock solutions is advised to avoid multiple freeze-thaw cycles.[7]

Handling Guidelines and Safety Precautions
Given that 2-Hydroxymethylene ethisterone is a steroid derivative, it should be handled with

caution. The safety precautions for its parent compound, ethisterone, are relevant and should

be followed. Ethisterone is suspected of causing cancer and may damage fertility or the unborn

child.[9][13]

Personal Protective Equipment (PPE)
A comprehensive approach to safety involves the use of appropriate personal protective

equipment.
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Personal Protective Equipment (PPE)

Lab CoatSafety Glasses/Goggles Chemical-resistant Gloves (e.g., Nitrile)Dust Respirator (for solids)

Handling Solid Compound

Avoid dust inhalation [3]

Handling Solutions

Start

Equilibrate Compound to RT

Weigh Compound in Fume Hood

Dissolve in Solvent (e.g., DMSO)

Aliquot into Low-Adsorption Tubes

Store at -20°C

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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